Cas no 611-12-1 (2-(diethylamino)propan-1-ol)

• Product name: 2-(diethylamino)propan-1-ol
• CAS No: 611-12-1
• MF: C₇H₁₇NO
• MW: 131.21598
• MDL: MFCD08361648
• CID: 1626808
• PubChem ID: 136408

2-(diethylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(diethylamino)propan-1-ol
• 1-Propanol, 2-diethylamino-
• 2-(DIETHYLAMINO)-1-PROPANOL
• 2-diethylaminopropyl alcohol
• SCHEMBL8707
• AKOS006290096
• LS-12491
• DB-313944
• ALBB-033146
• MFCD08361648
• FBJITINXSJWUMT-UHFFFAOYSA-N
• 1-Propanol, 2-diethylamino-,
• G53573
• EN300-7263647
• 2-Diethylamino-propan-1-ol
• DTXSID80976618
• 611-12-1

• MDL： MFCD08361648
• Inchi： InChI=1S/C7H17NO/c1-4-8(5-2)7(3)6-9/h7,9H,4-6H2,1-3H3
• InChI Key： FBJITINXSJWUMT-UHFFFAOYSA-N
• SMILES： CCN(CC)C(C)CO

Computed Properties

• Exact Mass: 131.13111
• Monoisotopic Mass: 131.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 61.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.8660
• Melting Point: -12.63°C (estimate)
• Boiling Point: 168.55°C
• Refractive Index: 1.4332
• PSA: 23.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-(diethylamino)propan-1-ol

Chemical Compound CAS No. 611-12-1: 2-(Diethylamino)Propan-1-ol

The chemical compound with CAS No. 611-12-1, commonly referred to as 2-(Diethylamino)Propan-1-ol, is a versatile organic compound with significant applications in various industries. This compound, also known as diethylaminopropanol or N,N-diethylpropan-2-amino alcohol, belongs to the class of secondary alcohols and features a diethylamino group attached to the second carbon of a propane chain. Its molecular formula is C7H17NO, and it has a molecular weight of approximately 133.2 g/mol.

2-(Diethylamino)Propan-1-ol is widely recognized for its unique chemical properties, including its ability to act as both a nucleophile and a base due to the presence of the diethylamino group. This makes it an invaluable intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its role in the synthesis of various bioactive compounds, including antibiotics and herbicides, underscoring its importance in modern drug discovery.

The synthesis of 2-(Diethylamino)Propan-1-ol typically involves the alkylation of diethylamine with allyl bromide or other suitable alkylating agents. This reaction is often carried out in the presence of a base to facilitate deprotonation and subsequent nucleophilic substitution. The resulting product is then purified through distillation or chromatography to ensure high purity levels required for industrial applications.

One of the most notable applications of CAS No. 611-12-1 is its use as an intermediate in the production of surfactants and emulsifiers. These compounds are essential in various consumer products, including cosmetics, detergents, and food additives, where they enhance product stability and functionality. Recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its high performance characteristics.

In addition to its industrial applications, 2-(Diethylamino)Propan-1-ol has gained attention in academic research for its potential in catalytic processes. Researchers have investigated its ability to act as a ligand in transition metal-catalyzed reactions, demonstrating enhanced catalytic activity in certain transformations such as cross-couplings and reductions. These findings open new avenues for its use in more efficient and selective chemical reactions.

The physical properties of CAS No. 611-12-1 include a boiling point of around 95°C at standard pressure and a density of approximately 0.88 g/cm³. Its solubility in water is moderate, making it suitable for use in both aqueous and organic solvents depending on the application requirements.

Recent studies have also explored the environmental fate and toxicity of N,N-Diethylpropanolamine, revealing that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic environments. This information is crucial for regulatory assessments and ensures that its use aligns with global environmental standards.

In conclusion, CAS No. 611-12-1, or 2-(Diethylamino)Propan-